![molecular formula C19H25N5O2 B3020027 4-(2-methyl-6-propoxypyrimidin-4-yl)-N-phenylpiperazine-1-carboxamide CAS No. 946249-48-5](/img/structure/B3020027.png)
4-(2-methyl-6-propoxypyrimidin-4-yl)-N-phenylpiperazine-1-carboxamide
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Overview
Description
The compound 4-(2-methyl-6-propoxypyrimidin-4-yl)-N-phenylpiperazine-1-carboxamide is not directly discussed in the provided papers. However, the papers do provide insights into related compounds and their properties, which can be used to infer potential characteristics of the compound . For instance, paper discusses a radioiodinated 1-carboxamidino-4-phenylpiperazine, which shares a similar piperazine backbone and phenyl substitution. This suggests that the compound of interest may also exhibit affinity for certain biological targets, such as adrenal and myocardial tissues.
Synthesis Analysis
The synthesis of related compounds, such as the 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxamides discussed in paper , involves a multi-step process starting from itaconic acid. This process includes amidation steps, which are likely relevant to the synthesis of this compound. The parallel solution-phase approach mentioned could potentially be adapted for the synthesis of the compound , suggesting a feasible route for its production.
Molecular Structure Analysis
While the molecular structure of this compound is not explicitly analyzed in the papers, the structure of similar compounds, such as the radioiodinated 1-carboxamidino-4-phenylpiperazine in paper , provides a basis for understanding the structural features that may influence binding and selectivity. The presence of a piperazine ring and a phenyl group is likely to impact the compound's three-dimensional conformation and, consequently, its interaction with biological targets.
Chemical Reactions Analysis
The papers do not directly address the chemical reactions of this compound. However, the fluorescent labelling reagent discussed in paper involves the reaction of a phenylsulfonyl semipiperazide with carboxylic acids, indicating that the piperazine moiety can participate in reactions under certain conditions. This suggests that the compound of interest may also undergo reactions with specific functional groups under appropriate conditions.
Physical and Chemical Properties Analysis
The physical and chemical properties of the compound are not detailed in the provided papers. However, the high specific activity and rapid purification of the radioiodinated 1-carboxamidino-4-phenylpiperazine mentioned in paper imply that similar compounds may also exhibit distinct physical properties, such as solubility and stability, which are crucial for their potential use in imaging. The fluorescent derivatives produced in paper also highlight the potential for the compound of interest to be used in analytical applications, given its structural similarities.
properties
IUPAC Name |
4-(2-methyl-6-propoxypyrimidin-4-yl)-N-phenylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O2/c1-3-13-26-18-14-17(20-15(2)21-18)23-9-11-24(12-10-23)19(25)22-16-7-5-4-6-8-16/h4-8,14H,3,9-13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WREUOOPYHFSIKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=NC(=NC(=C1)N2CCN(CC2)C(=O)NC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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